Cas no 5653-66-7 (1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol)

• Product Name: 1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol
• CAS No: 5653-66-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD24561752
• CID: 85411
• PubChem ID: 3084840
• Update Time: 2025-05-21

1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-2-hydroxy-N-methylethylamine
• 1-(3,4-DIMETHOXYPHENYL)-2-(METHYLAMINO)ETHANOL
• normacromerine
• Benzenemethanol, 3,4-dimethoxy-alpha-((methylamino)methyl)-
• 1-(3,4-dimethoxyphenyl)-2-methylaminoethanol
• AS-871/43475618
• N-methyl-3,4-dimethoxyphenylethanolamine
• EN300-1828208
• Benzenemethanol, 3,4-dimethoxy-?-[(methylamino)methyl]-
• AKOS009461884
• MFCD08060992
• N-Methyl-3,4-dimethoxy-beta-hydroxy-beta-phenethylamine
• FT-0673104
• 41787-64-8
• FT-0738202
• NS-02372
• SCHEMBL3652526
• 1-(3,4-dimethoxyphenyl)-2-methylamino-ethanol
• 1-(3,4-dimethoxyphenyl)-2-(methylamino)ethan-1-ol
• DTXSID80961983
• 5653-66-7
• DB-225597
• benzene, 1-(1-hydroxy-2-methylamino)ethyl-3,4-dimethoxy-
• DB-032045
• 1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol

• MDL： MFCD24561752
• Inchi： 1S/C11H17NO3/c1-12-7-9(13)8-4-5-10(14-2)11(6-8)15-3/h4-6,9,12-13H,7H2,1-3H3
• InChI Key： QSUCQAULQIAOEP-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: 137-140℃
• Boiling Point: 354.9±42.0 °C at 760 mmHg
• Flash Point: 106.6±16.4 °C
• Refractive Index: 1.519
• PSA: 50.72000
• LogP: 1.34750
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3263
• Safety Instruction： H303+H313+H333
• HazardClass：8
• PackingGroup：III
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol

Comprehensive Overview of 1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol (CAS No. 5653-66-7)

1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol, with the CAS number 5653-66-7, is a chemically significant compound widely studied for its unique structural and functional properties. This compound belongs to the class of phenethylamine derivatives, which are known for their diverse applications in pharmaceutical and biochemical research. The presence of dimethoxy and methylamino groups in its structure contributes to its distinct reactivity and potential utility in various scientific domains.

In recent years, the demand for 1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol has surged due to its relevance in neurochemical research and drug development. Researchers are particularly interested in its potential interactions with neurotransmitter systems, making it a focal point for studies on cognitive enhancement and neurological disorders. The compound's structural similarity to naturally occurring biogenic amines further enhances its appeal for exploratory studies.

From a synthetic chemistry perspective, CAS 5653-66-7 is often utilized as an intermediate in the preparation of more complex molecules. Its methoxy-substituted phenyl ring and ethanolamine backbone provide versatile sites for chemical modifications, enabling the creation of novel derivatives with tailored properties. This adaptability makes it a valuable tool for medicinal chemists aiming to develop new therapeutic agents.

The compound's physicochemical properties, such as its solubility, stability, and melting point, have been extensively documented, ensuring its reliable use in laboratory settings. Analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to characterize and quantify 1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol, ensuring high purity and consistency in research applications.

Given the growing interest in personalized medicine and targeted therapies, 5653-66-7 has also garnered attention for its potential role in precision pharmacology. Its ability to interact with specific receptor subtypes makes it a candidate for investigating disease mechanisms and treatment strategies. This aligns with current trends in biomarker discovery and translational research, where compounds like this are pivotal in bridging the gap between bench and bedside.

In addition to its scientific applications, 1-(3,4-Dimethoxyphenyl)-2-(methylamino)ethanol is also discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This reflects the broader shift toward environmentally conscious practices in chemical manufacturing, a topic of significant interest to both academia and industry.

For those seeking detailed information on CAS 5653-66-7, it is essential to consult peer-reviewed journals and reputable chemical databases. The compound's safety profile and handling guidelines are well-documented, ensuring its responsible use in research environments. As the scientific community continues to uncover new applications for this versatile molecule, its importance in advancing chemical innovation and biomedical research is expected to grow.